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Compound of Interest

Compound Name: 3-Bromo-5-chlorotoluene

Cat. No.: B046676

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research, scientific, and
drug development professionals. It is not a substitute for a certified Material Safety Data Sheet
(MSDS) or Safety Data Sheet (SDS) from a supplier. Always consult the specific SDS provided
with the chemical product before handling.

Chemical Identification and Physical Properties

3-Bromo-5-chlorotoluene is an organic compound with the chemical formula C7HeBrCI.[1][2]
[3] Itis also known by its IUPAC name, 1-bromo-3-chloro-5-methylbenzene.[4] This compound
serves as a raw material in organic synthesis, particularly for pharmaceuticals and dyes.[1]

The following table summarizes the key physical and chemical properties of 3-Bromo-5-
chlorotoluene.
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Property Value Source(s)

Molecular Formula C7HeBrCl [1112113114]

Molecular Weight 205.48 g/mol [2][3][4]
Colorless to yellowish liquid or

Appearance ] [1112][3]
colorless fused solid

) Approximately 1.43 - 1.535

Density [1][5]
g/cm3

Melting Point Approximately -44°C to 25°C [1][5]

. ) Approximately 208°C to

Boiling Point [11[5]
222.3°C at 760 mmHg

Flash Point 101.5°C [5]
Soluble in organic solvents like

Solubility chloroform and ethyl acetate; [1][5]
almost insoluble in water.

CAS Number 329944-72-1 [2][4]

Hazard Identification and Classification

3-Bromo-5-chlorotoluene is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications based on available data.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory
irritation
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Source: PubChem.[4]
The hazard pictograms associated with these classifications are:

lwsalt text

lwsalt text

Toxicological Information

Specific quantitative toxicological data, such as LD50 (Lethal Dose, 50%) and LC50 (Lethal
Concentration, 50%), for 3-Bromo-5-chlorotoluene are not readily available in the public
domain. However, data for the structurally related compound 3-Bromotoluene is available and
can provide an indication of potential toxicity.

Toxicological Data for 3-Bromotoluene (Surrogate)

Test Species Route Value

LD50 Mouse Oral 1436 mg/kg

Source: Central Drug House (P) Ltd.[6]

It is crucial to handle 3-Bromo-5-chlorotoluene with the assumption of high toxicity due to the
GHS classification "Toxic if swallowed". [4]

Experimental Protocols: General Methodology for Acute
Oral Toxicity (LD50) Determination

While a specific experimental protocol for 3-Bromo-5-chlorotoluene is not available, a
standard methodology would follow guidelines such as those from the Organisation for
Economic Co-operation and Development (OECD), for instance, OECD Test Guideline 423
(Acute Oral toxicity — Acute Toxic Class Method).

A generalized protocol would involve the following steps:

o Animal Selection: Healthy, young adult laboratory animals of a single sex (typically females,
as they are often slightly more sensitive) from a standard strain (e.g., Sprague-Dawley rats)
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are used.

e Housing and Acclimatization: Animals are housed in appropriate conditions with controlled
temperature, humidity, and light cycles. They are acclimatized to the laboratory conditions for
at least five days before the study.

o Dose Preparation: The test substance is prepared to the desired concentrations, often using
a suitable vehicle (e.g., corn oil or water) if it is not administered neat.

o Administration: The substance is administered in a single dose by gavage to the animals
after a short period of fasting.

o Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and body weight changes. Observations are conducted
frequently on the day of dosing and at least daily thereafter for 14 days.

¢ Necropsy: All animals (including those that die during the study and those euthanized at the
end) undergo a gross necropsy to identify any pathological changes.

o Data Analysis: The LD50 value is calculated based on the mortality data using appropriate
statistical methods.

Handling, Storage, and First Aid
Handling and Personal Protective Equipment (PPE)

Due to its hazardous nature, strict safety precautions are necessary when handling 3-Bromo-
5-chlorotoluene.

« Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood. [1]*
Personal Protective Equipment:

o Eye Protection: Wear chemical safety goggles or a face shield. [6] * Hand Protection:
Wear suitable chemical-resistant gloves. [6] * Skin Protection: Wear appropriate protective
clothing to prevent skin contact. [1] * Respiratory Protection: If ventilation is inadequate,
use an approved respirator.
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* Hygiene: Avoid contact with skin, eyes, and clothing. [1]Wash hands thoroughly after
handling.

Storage

« Store in a cool, dry, and well-ventilated place. [6]* Keep the container tightly closed. [6]*
Store away from open flames, heat sources, and incompatible materials such as strong

oxidizing agents. [1][6]

First Aid Measures

The following diagram outlines the recommended first aid procedures in case of exposure.

Exposure Route First Aid Action

K Move to fresh air.
Inhalation Provide artificial respiration if not breathing.

Skin Contact Wash off immediately ;v;tr?] g\llzné)(l) r?tfa?noiiri\gt?ezdc‘llg?;?r: gfor at least 15 minutes. if irritation persists Medical Attention

Seek immediate medical attention.

Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.

Ingestion M Do NOT induce vomiting.
Rinse mouth with water.

Click to download full resolution via product page
First Aid Procedures for 3-Bromo-5-chlorotoluene Exposure.

Accidental Release and Disposal
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In the event of a spill or accidental release, immediate action is required to contain the
substance and prevent environmental contamination.

Spill Response Workflow

The following diagram illustrates a general workflow for responding to a chemical spill.

Evacuate immediate area and ensure proper ventilation.

:

Wear appropriate Personal Protective Equipment (PPE).

Contain the spill using inert absorbent material (e.g., sand, vermiculite).

Carefully collect the absorbed material into a sealed, labeled container.

Clean the spill area with a suitable solvent, followed by soap and water.

Dispose of the waste according to local, state, and federal regulations.

Spill Cleaned
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General Workflow for Chemical Spill Response.

Disposal

Disposal of 3-Bromo-5-chlorotoluene and its contaminated materials must be handled as
hazardous waste. [7]Arrange for disposal through a licensed disposal company and in
accordance with all applicable national and regional regulations. [7]Do not allow the material to
enter drains or watercourses. [7]

Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions. [6]* Conditions to Avoid:
Heat, flames, and sparks. [6]* Incompatible Materials: Strong oxidizing agents. [6]*
Hazardous Decomposition Products: Under fire conditions, it may produce carbon oxides
and hydrogen bromide gas. [6] This technical guide provides a summary of the available
safety information for 3-Bromo-5-chlorotoluene. It is imperative for all personnel handling
this chemical to be thoroughly trained in its potential hazards and the necessary safety
precautions. Always refer to the supplier-specific Safety Data Sheet for the most current and
detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b046676#3-bromo-5-chlorotoluene-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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